Cas no 1482722-68-8 (4-(3-tert-butyl-1,2,4-thiadiazol-5-yl)oxy-3-chloroaniline)

• Product Name: 4-(3-tert-butyl-1,2,4-thiadiazol-5-yl)oxy-3-chloroaniline
• CAS No: 1482722-68-8
• MF: C₁₂H₁₄ClN₃OS
• MW: 283.777060031891
• CID: 4601790
• PubChem ID: 65274418
• Update Time: 2023-11-22

4-(3-tert-butyl-1,2,4-thiadiazol-5-yl)oxy-3-chloroaniline Chemical and Physical Properties

Names and Identifiers

• 4-[(3-tert-butyl-1,2,4-thiadiazol-5-yl)oxy]-3-chloroaniline
• 4-(3-tert-butyl-1,2,4-thiadiazol-5-yl)oxy-3-chloroaniline

• Inchi： 1S/C12H14ClN3OS/c1-12(2,3)10-15-11(18-16-10)17-9-5-4-7(14)6-8(9)13/h4-6H,14H2,1-3H3
• InChI Key： WPUCWIJBRFURPY-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC2SN=C(C(C)(C)C)N=2)C(Cl)=C1

Computed Properties

• Exact Mass: 283.055
• Monoisotopic Mass: 283.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3A^2